BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling 3-
Bromo-5-chlorotoluene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Bromo-5-chlorotoluene

Cat. No.: B046676

Essential Safety and Handling Guide for 3-Bromo-5-
chlorotoluene

For Researchers, Scientists, and Drug Development Professionals
This guide provides critical safety and logistical information for the handling and disposal of 3-
Bromo-5-chlorotoluene, ensuring the well-being of laboratory personnel and the integrity of

research. Adherence to these protocols is essential for minimizing risks associated with this
hazardous chemical.

Chemical and Physical Properties
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Property

Value

Molecular Formula

C7HBBICI[1][2]

Molecular Weight 205.48 g/mol [1][2]
Appearance Colourless fused solid[2][3]
Purity 98%][2]

Boiling Point 222.3 °C at 760 mmHg[4]
Melting Point 25°C[4]

Flash Point 101.5 °C[4]

Density 1.535 g/cm3 [4]

Hazard Identification and GHS Classification

3-Bromo-5-chlorotoluene is a hazardous substance with the following GHS classifications:

Hazard Class Category Signal Word Hazard Statement
o H301: Toxic if
Acute Toxicity, Oral 3 Danger
swallowed[1]
Skin _ H315: Causes skin
: o 2 Warning N
Corrosion/Irritation irritation[1][5]
Serious Eye ) H319: Causes serious
o 2 Warning o
Damage/Eye Irritation eye irritation[1][5]
Specific target organ
o ) H335: May cause
toxicity, single ] ) o
3 Warning respiratory irritation[1]

exposure; Respiratory

tract irritation

[5]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against chemical exposure. The

following PPE is mandatory when handling 3-Bromo-5-chlorotoluene.
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Engineering Controls

e Fume Hood: All handling of 3-Bromo-5-chlorotoluene must be conducted in a properly
functioning chemical fume hood to minimize inhalation exposure.[6]

o Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible and have been recently tested.[7][8]

Personal Protective Equipment

o Eye and Face Protection: Chemical safety goggles are required.[6] A face shield should also
be worn where there is a risk of splashing.[9][10]

e Skin Protection:

o Gloves: Chemical-resistant gloves are mandatory.[6] Given that 3-Bromo-5-
chlorotoluene is a halogenated aromatic hydrocarbon, neoprene gloves are a suitable
choice.[11] Always inspect gloves for tears or punctures before use.

o Lab Coat/Protective Clothing: A lab coat or other protective clothing must be worn to
prevent skin contact.[6][12]

» Respiratory Protection:

o Work should be performed in a chemical fume hood to avoid the need for personal
respiratory protection.[6] If a fume hood is not available or in the case of a spill, a NIOSH-
approved respirator with an appropriate cartridge for organic vapors should be used.

Operational Plan

A systematic approach to handling 3-Bromo-5-chlorotoluene is crucial for safety.

Pre-Handling

» Review the Safety Data Sheet (SDS): Before beginning any work, thoroughly read and
understand the SDS for 3-Bromo-5-chlorotoluene.
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Prepare the Work Area: Ensure the chemical fume hood is operational and the work area is
clean and uncluttered.[13]

Assemble all necessary materials: Have all required equipment and reagents ready before
introducing the chemical.

Put on all required PPE: Don all necessary personal protective equipment as outlined above.

Handling

Transporting: When moving 3-Bromo-5-chlorotoluene, use a secondary container to
prevent spills.

Dispensing: Carefully weigh and dispense the chemical within the fume hood. Avoid
generating dust.

Heating: If heating is required, use a well-controlled heating mantle or water bath. Avoid
open flames.[6]

Reactions: Conduct all reactions in appropriate glassware within the fume hood.

Post-Handling

Decontamination: Clean all glassware and equipment that came into contact with the
chemical.

Waste Disposal: Dispose of all chemical waste as outlined in the disposal plan below.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[13]

Disposal Plan

Proper disposal of 3-Bromo-5-chlorotoluene and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation:

o Solid Waste: Collect any solid 3-Bromo-5-chlorotoluene waste in a designated, labeled,
and sealed container.
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o Liquid Waste: Collect any solutions containing 3-Bromo-5-chlorotoluene in a separate,
labeled, and sealed waste container. Do not mix with other incompatible waste streams.

o Contaminated Materials: Dispose of any grossly contaminated gloves, weigh boats, or
other disposable materials in the designated solid waste container.

o Labeling: All waste containers must be clearly labeled with the full chemical name ("3-
Bromo-5-chlorotoluene"”) and the appropriate hazard warnings (e.g., "Toxic," "Irritant").[7]
[14]

o Storage: Store waste containers in a designated, well-ventilated, and secure area away from
incompatible materials.

» Disposal: Arrange for the disposal of the chemical waste through a licensed hazardous
waste disposal company, in accordance with all local, state, and federal regulations.[6]

Workflow for Safe Handling of 3-Bromo-5-
chlorotoluene
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Caption: Workflow for the safe handling of 3-Bromo-5-chlorotoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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